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Compound of Interest

(Triphenylphosphoranylidene)acet
Compound Name:
onitrile

Cat. No.: B108381

This guide provides comprehensive safety information for
(Triphenylphosphoranylidene)acetonitrile (CAS No: 16640-68-9), intended for researchers,
scientists, and professionals in drug development. It consolidates data from various safety data
sheets (SDS) to ensure safe handling, storage, and emergency response.

Section 1: Chemical Identification

(Triphenylphosphoranylidene)acetonitrile, also known as
(Cyanomethylene)triphenylphosphorane, is a combustible solid widely used as a reagent in
organic synthesis, particularly in C-C bond formation and Wittig reactions.[1]
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Identifier

Value

Chemical Name

(Triphenylphosphoranylidene)acetonitrile[2]

(Cyanomethylene)triphenylphosphorane,

Synonyms (Cyano)(triphenylphosphoranylidene)methane,
Cyanomethyltriphenylphosphonium ylide[3]

CAS Number 16640-68-9[2][3]

EC Number 240-689-7

Molecular Formula C20H1sNP

Molecular Weight 301.32 g/mol

Linear Formula

(CeHs)sP=CHCN

Section 2: Hazard Identification and Classification

This chemical is classified as hazardous. The signal word associated with it is "Warning" or

"Danger" depending on the supplier. It is known to cause skin and eye irritation and may cause

respiratory irritation.[2][4][5][6] Some sources also classify it as toxic if swallowed, in contact

with skin, or if inhaled.[1]

Hazard Class

GHS Category Hazard Statement

Skin Corrosion/Irritation

H315: Causes skin irritation[2]

Cat 2
ategory B3]

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

Category 2 / 2A o
irritation[2][3][5]

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory

Category 3 o
irritation[2][3][5]

Acute Toxicity (Oral, Dermal,

Inhalation)

H301+H311+H331: Toxic if
Category 3 or 4 swallowed, in contact with skin
or if inhaled[7]

Hazard Pictograms:
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(As per some classifications)

Section 3: First-Aid Measures

Immediate medical attention is crucial in case of exposure. Always show the safety data sheet
to the attending physician.[2]

Exposure Route First-Aid Protocol

Remove the person to fresh air and keep them
) comfortable for breathing.[2][3][5] If the person
Inhalation o
feels unwell or breathing is difficult, call a

POISON CENTER or doctor.[2][3]

Take off immediately all contaminated clothing.
[2] Wash the skin thoroughly with plenty of soap
Skin Contact and water for at least 15 minutes.[2][3] If skin

irritation occurs or persists, get medical advice.

[2](3]

Rinse cautiously with water for several minutes.
[2][3][5] Remove contact lenses, if present and

Eye Contact easy to do, and continue rinsing.[2][3][5] If eye
irritation persists, get medical advice from an
ophthalmologist.[2][3]

Immediately call a POISON CENTER or doctor.
) Rinse mouth.[3][7] Make the victim drink water
Ingestion _
(two glasses at most).[2] Do NOT induce

vomiting.

Section 4: Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[8] No limitations on extinguishing agents are given for this substance.
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[2]

e Hazardous Combustion Products: During a fire, toxic fumes may be produced, including
carbon monoxide (CO), carbon dioxide (CO2), nitrogen oxides (NOx), oxides of phosphorus,
and hydrogen cyanide.[3][9]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
with pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[3][8]

Section 5: Accidental Release Measures

» Personal Precautions: Ensure adequate ventilation and avoid dust formation.[3] Avoid
contact with the substance and inhalation of dust.[2] Evacuate personnel to safe areas and
wear personal protective equipment as described in Section 7.[2][8]

» Environmental Precautions: Prevent the product from entering drains.[2]

» Methods for Cleaning Up: Sweep up the spilled material and shovel it into a suitable, closed
container for disposal.[3][8] Clean the affected area thoroughly.

Section 6: Handling and Storage

+ Handling: Use only in a well-ventilated area or outdoors.[2][5] Avoid contact with skin, eyes,
and clothing, and avoid breathing dust.[3][7][9] Wash hands and any exposed skin
thoroughly after handling.[2][3] Do not eat, drink, or smoke when using this product.[1][3]

» Storage: Store in a well-ventilated, cool, and dry place.[2][9] Keep the container tightly
closed.[2][9] Store locked up.[2][3][5] It is recommended to store the product in a freezer to
maintain quality and under an inert gas.[3][7]

e Incompatible Materials: Strong oxidizing agents.[3][9]

Section 7: Exposure Controls & Personal Protection

e Engineering Controls: Use only in a chemical fume hood or with adequate local exhaust
ventilation to control airborne levels.[8] Ensure that eyewash stations and safety showers are
close to the workstation.[8]
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» Personal Protective Equipment (PPE):

Protection Type

Specification

Eye/Face Protection

Wear safety glasses with side-shields (or

goggles).[2]

Skin/Hand Protection

Wear impervious gloves (e.g., nitrile rubber).[2]

Body Protection

Wear appropriate protective clothing.

Respiratory Protection

If exposure limits are exceeded or irritation is
experienced, use a NIOSH/MSHA approved
respirator (e.g., dust mask type N95).

Section 8: Physical and Chemical Properties

Property Value
Appearance Off-white to pale yellow powder/solid[6][8][9]
Odor No information available[8][9]
Melting Point 189-195 °C (lit.)[6]
Flash Point Not applicable

Sparingly soluble in water, soluble in organic
Solubility solvents like diethyl ether and dichloromethane.

[6]

Section 9: Stability and Reactivity

e Chemical Stability: The product is stable under recommended storage conditions.[9] Some

sources indicate it is hygroscopic.[9]

» Conditions to Avoid: Exposure to moist air or water, heat, and sources of ignition.[3][9]

e Incompatible Materials: Strong oxidizing agents.[3][9]
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e Hazardous Decomposition Products: When heated to decomposition, it can produce
hazardous products such as carbon monoxide, carbon dioxide, nitrogen oxides, oxides of
phosphorus, and hydrogen cyanide gas.[3][9][10]

Section 10: Toxicological Information

» Routes of Exposure: Inhalation, skin contact, eye contact, ingestion.[11]

e Acute Effects:

[¢]

Inhalation: May cause respiratory irritation.[2] Toxic if inhaled.[7]

o

Skin: Causes skin irritation.[2] Toxic in contact with skin.[7]

o

Eye: Causes serious eye irritation.[2]

o

Ingestion: Toxic if swallowed.[7]

o Chronic Effects: The toxicological properties have not been fully investigated.[8] No data is
available on carcinogenicity, mutagenicity, or reproductive toxicity.

Section 11: Disposal Considerations

Dispose of this chemical and its container at an approved waste disposal plant.[2][3] Waste
generators must comply with local, regional, and national hazardous waste regulations to
ensure complete and accurate classification.[8] Cyanide-containing wastes should be managed
as hazardous waste and stored in dedicated, separate containers for solids and liquids.[11]

Section 12: Visualized Experimental & Safety
Protocols

The following diagrams illustrate standardized workflows for handling emergencies and
understanding the safety requirements for (Triphenylphosphoranylidene)acetonitrile.
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Exposure Event

Exposure Occurs

Initial Ase:'essmem

Assess Exposure Route

Inhalation

First-Aid Actions

Inhalation: Skin Contact: Eye Contact: Ingestion:
- Move to fresh air - Remove contaminated clothing - Rinse with water for several minutes - Immediately call POISON CENTER
- Keep comfortable - Wash with soap & water (15 min) - Remove contact lenses - Rinse mouth
- Call POISON CENTER if unwell - Seek medical advice if irritation persists - Seek medical advice if irritation persists - Drink 2 glasses of water

Provide SDS to Physician

Click to download full resolution via product page

Caption: Emergency First-Aid Workflow for Exposure Incidents.
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Spill Event

Spill of Solid Material Detected

Immediate Precautions

Containment & Cleanup

Avoid generating dust

Gently sweep or shovel material

Place into a suitable, labeled,
closed container for disposal

Clean affected area thoroughly

Dispose of waste according to
local/national regulations

Click to download full resolution via product page

Caption: Protocol for Solid Spill Containment and Cleanup.
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Precautionary Controls (P-Statements)

P264: Wash Thoroughly After Handling

Identified Hazards (H-Statements) Required PPE & Engineering
. . F—————————»
Méﬁ P261: Avoid Breathing Dust N95 Dust Mask
H335: Respiratory Irritation —®| P271: Use in Well-Ventilated Area Fume Hood / Local Exhaust
: : o ——— | P280: Wear Protective |
H319: Serious Eye lIrritation Gloves/Eye Protection ¢ Safety Goggles
H315: Skin Irritation T Impervious Gloves

Click to download full resolution via product page

Caption: Logical Relationship Between Hazards and Controls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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